6-Bromo-3-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 6-bromo-3-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-7-4-3-6(14-5-1-2-5)8(10-7)11(12)13/h3-5H,1-2H2
• InChI Key: BCADIZZVMQRROX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Br)[N+](=O)[O-]

Description

6-Bromo-3-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring three distinct functional groups: a bromine atom at position 6, a nitro group at position 2, and a cyclopropoxy substituent at position 3. While direct experimental data on this compound is scarce in the provided evidence, its properties can be inferred through comparisons with structurally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-3-cyclopropoxy-2-nitropyridine can be achieved through several methods. One common approach involves the nitration of 6-bromo-3-cyclopropoxypyridine using nitric acid and sulfuric acid as nitrating agents . The reaction is typically carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the 2nd position.

Industrial Production Methods

Industrial production of 6-Bromo-3-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-3-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The nitro group at the 2nd position can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The cyclopropoxy group can undergo oxidation to form corresponding carbonyl compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium amide, thiols, and other nucleophiles.

Reduction Reactions: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst is commonly used for the reduction of the nitro group.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used for the oxidation of the cyclopropoxy group.

Major Products Formed

Substitution Reactions: Products include 6-amino-3-cyclopropoxy-2-nitropyridine and 6-thio-3-cyclopropoxy-2-nitropyridine.

Reduction Reactions: The major product is 6-bromo-3-cyclopropoxy-2-aminopyridine.

Oxidation Reactions: Products include 6-bromo-3-cyclopropoxy-2-pyridinecarboxaldehyde.

Scientific Research Applications

6-Bromo-3-cyclopropoxy-2-nitropyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: The compound can be used in the development of bioactive molecules and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Bromo-3-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, while the bromine atom and cyclopropoxy group can undergo substitution and oxidation reactions, respectively . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 6-Bromo-3-cyclopropoxy-2-nitropyridine with three analogs from the evidence, focusing on substituent positions, molecular properties, and functional group effects.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Features
6-Bromo-3-cyclopropoxy-2-nitropyridine*	C₈H₇BrN₂O₃	~262 (calculated)	Br (C6), NO₂ (C2), cyclopropoxy (C3)	N/A	Cyclopropoxy introduces steric strain; nitro at C2 enhances electron withdrawal.
6-Bromo-2-methyl-3-nitropyridine	C₆H₅BrN₂O₂	217.02	Br (C6), NO₂ (C3), CH₃ (C2)	22282-96-8	Methyl group at C2 reduces steric hindrance; nitro at C3 alters electronic effects.
2-Bromo-6-methoxy-3-nitropyridine	C₆H₅BrN₂O₃	~245 (calculated)	Br (C2), NO₂ (C3), OCH₃ (C6)	344296-05-5	Methoxy at C6 enhances solubility; bromo at C2 may hinder electrophilic substitution.
3-(Benzyloxy)-6-bromo-2-nitropyridine	C₁₂H₉BrN₂O₃	309.12	Br (C6), NO₂ (C2), benzyloxy (C3)	887471-45-6	Benzyloxy at C3 increases lipophilicity; bulky group may slow reaction kinetics.

Note: Data for the target compound is inferred due to absence in evidence.

Key Comparative Insights

Substituent Position Effects: The nitro group at C2 (target compound and ) vs. C3 () significantly alters electronic distribution. Bromo placement at C6 (target, ) vs. C2 () affects regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura).

Substituent Type and Reactivity: Cyclopropoxy (target): The strained cyclopropane ring increases steric hindrance and may confer unique reactivity in ring-opening or cycloaddition reactions compared to methoxy () or benzyloxy () groups. Methyl (): A non-polar, electron-donating group that may stabilize intermediates in substitution reactions but offers minimal steric bulk.

Spectroscopic Differentiation :

• IR/Raman Signatures : The nitro group (~1350–1520 cm⁻¹ for asymmetric stretching) and ether linkages (~1100–1250 cm⁻¹ for C-O) would vary based on substituent positions and electronic environments .

Synthetic Challenges: Introducing cyclopropoxy requires specialized methods (e.g., Mitsunobu reaction with cyclopropanol), whereas benzyloxy () can be installed via nucleophilic aromatic substitution under basic conditions.

Research Implications and Gaps

• Computational Predictions : Density functional theory (DFT) methods (e.g., B3LYP ) could model the target compound’s electronic structure and predict reactivity differences compared to analogs.
• Experimental Needs : Direct studies on the target’s solubility, stability, and synthetic pathways are critical for applications in medicinal chemistry.